Cas no 1093073-40-5 (Ethyl 6-fluoro-4-hydroxy-2-naphthoate)

Ethyl 6-fluoro-4-hydroxy-2-naphthoate is a fluorinated naphthoate derivative with significant applications in pharmaceutical and organic synthesis. The compound features a hydroxyl group at the 4-position and a fluorine substituent at the 6-position of the naphthalene ring, enhancing its reactivity and potential as a versatile intermediate. The ethyl ester group improves solubility in organic solvents, facilitating further chemical modifications. Its structural properties make it valuable for developing bioactive molecules, particularly in the synthesis of fluorinated analogs with improved metabolic stability and binding affinity. The presence of both electron-withdrawing (fluoro) and electron-donating (hydroxy) groups allows for selective functionalization, enabling precise control in complex synthetic pathways. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators.

Ethyl 6-fluoro-4-hydroxy-2-naphthoate structure

1093073-40-5 structure

Product Name:Ethyl 6-fluoro-4-hydroxy-2-naphthoate

CAS No:1093073-40-5

MF:C₁₃H₁₁FO₃

MW:234.223047494888

MDL:MFCD13181239

CID:832548

PubChem ID:70700843

Update Time:2025-07-02

Ethyl 6-fluoro-4-hydroxy-2-naphthoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6-fluoro-4-hydroxy-2-naphthoate
- ethyl 6-fluoro-4-hydroxynaphthalene-2-carboxylate
- 2-Naphthalenecarboxylic acid,6-fluoro-4-hydroxy-,ethyl ester
- AK-79687
- ANW-68408
- CTK8C2452
- KB-69357
- 2-Naphthalenecarboxylic acid, 6-fluoro-4-hydroxy-, ethyl ester
- AX8237550
- 2-Naphthalenecarboxylicacid,6-fluoro-4-hydroxy-,ethylester
- Ethyl6-fluoro-4-hydroxy-2-naphthoate
- 1093073-40-5
- AKOS016007106
- CS-B0392
- CS-13546
- DTXSID90743636
- DB-343036
- MDL： MFCD13181239
- Inchi： 1S/C13H11FO3/c1-2-17-13(16)9-5-8-3-4-10(14)7-11(8)12(15)6-9/h3-7,15H,2H2,1H3
- InChI Key： LVDKTCMSIQDCMA-UHFFFAOYSA-N
- SMILES： FC1C=CC2C=C(C(=O)OCC)C=C(C=2C=1)O

Computed Properties

Exact Mass: 234.06922237g/mol
Monoisotopic Mass: 234.06922237g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5
XLogP3: 3.1

Ethyl 6-fluoro-4-hydroxy-2-naphthoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219008189-1g	Ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	95%	1g	$998.00	2023-09-04
Apollo Scientific	PC210131-250mg	Ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	>98%	250mg	£276.00	2025-02-21
Apollo Scientific	PC210131-1g	Ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	>98%	1g	£727.00	2025-02-21
ChemScence	CS-B0392-250mg	2-Naphthalenecarboxylic acid, 6-fluoro-4-hydroxy-, ethyl ester	1093073-40-5		250mg	$150.0	2022-04-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N63320-1g	Ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5		1g	¥8572.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N63320-250mg	Ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5		250mg	¥2852.0	2021-09-08
Chemenu	CM140298-1g	ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	95%	1g	$570	2023-11-25
Chemenu	CM140298-100mg	ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	95%	100mg	$171	2023-11-25
Chemenu	CM140298-250mg	ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	95%	250mg	$285	2023-11-25
Chemenu	CM140298-1g	ethyl 6-fluoro-4-hydroxy-2-naphthoate	1093073-40-5	95%	1g	$430	2021-08-05

Ethyl 6-fluoro-4-hydroxy-2-naphthoate Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

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5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

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Additional information on Ethyl 6-fluoro-4-hydroxy-2-naphthoate

Comprehensive Overview of Ethyl 6-fluoro-4-hydroxy-2-naphthoate (CAS No. 1093073-40-5): Properties, Applications, and Industry Insights

Ethyl 6-fluoro-4-hydroxy-2-naphthoate (CAS No. 1093073-40-5) is a fluorinated naphthoate derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its ethyl ester and hydroxy-fluoro functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features, including the 6-fluoro substitution and 4-hydroxy group, contribute to its reactivity and potential applications in drug discovery, particularly in targeting enzymes and receptors.

In recent years, the demand for fluorinated compounds like Ethyl 6-fluoro-4-hydroxy-2-naphthoate has surged due to their enhanced metabolic stability and bioavailability. Researchers are actively exploring its role in the synthesis of small-molecule inhibitors and anti-inflammatory agents, aligning with the growing interest in precision medicine. The compound’s CAS No. 1093073-40-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, Ethyl 6-fluoro-4-hydroxy-2-naphthoate is synthesized via esterification and selective fluorination processes. Its crystalline form and solubility profile make it suitable for scalable production. Industry professionals often inquire about its purity standards and handling protocols, emphasizing the need for stringent quality control in GMP-compliant manufacturing.

Beyond pharmaceuticals, this compound is also investigated for its potential in advanced materials, such as organic semiconductors and fluorescent probes. Its electron-withdrawing fluoro group enhances photophysical properties, making it a candidate for optoelectronic applications. These interdisciplinary uses highlight its adaptability in addressing modern challenges in green chemistry and sustainable technology.

In summary, Ethyl 6-fluoro-4-hydroxy-2-naphthoate (CAS No. 1093073-40-5) exemplifies the convergence of innovation and utility in chemical research. Its multifaceted applications, coupled with rising trends in personalized therapeutics and eco-friendly synthesis, position it as a compound of enduring scientific and industrial value.